Cas no 733742-73-9 (trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 733742-73-9
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 1760473
• PubChem ID: 24722434
• Update Time: 2025-05-23

trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3-methoxybenzoyl)cyclohexane-1-carboxylic acid
• trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic
• CTK7A8729
• AG-B-53811
• trans-2-(3-methoxybenzoyl)cyclohexane-1-carboxylic acid
• 733742-73-9
• DB-189506
• DTXSID80641359
• trans-2-(3-methoxybenzoyl)cyclohexane-1-carboxylicacid
• AKOS016017632
• trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid

• MDL： MFCD01311266
• Inchi： 1S/C15H18O4/c1-19-11-6-4-5-10(9-11)14(16)12-7-2-3-8-13(12)15(17)18/h4-6,9,12-13H,2-3,7-8H2,1H3,(H,17,18)/t12-,13-/m1/s1
• InChI Key： YARDQVUNMXKFIK-CHWSQXEVSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)[C@@H]1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 262.12100
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 2.76890

Additional information on trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid

trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid (CAS No: 733742-73-9)

trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid (CAS No: 733742-73-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a cyclohexane ring substituted with a carboxylic acid group at position 1 and a 3-methoxybenzoyl group at position 2, with the trans configuration dictating its spatial arrangement.

The synthesis of trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent stereochemical manipulations to achieve the desired trans configuration. The compound's structure has been validated through various spectroscopic techniques, such as NMR and IR, ensuring its purity and identity. Its physical properties, including melting point and solubility, have been extensively characterized, making it suitable for various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a ligand in metalloenzyme inhibition, demonstrating promising results in vitro. Additionally, the compound's ability to modulate cellular signaling pathways has been investigated, suggesting its potential in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

In terms of material science, trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid has shown promise as a precursor for advanced polymers and materials with tailored mechanical properties. Its unique structure allows for the formation of robust cross-linked networks, which are highly sought after in the development of biocompatible materials for medical applications.

The compound's stability under various environmental conditions has also been a focal point of recent research. Studies have demonstrated that it exhibits excellent thermal stability and resistance to oxidative degradation, making it suitable for use in high-performance materials and long-term pharmaceutical formulations.

In conclusion, trans-2-(3-Methoxybenzoyl)cyclohexane-1-carboxylic acid (CAS No: 733742-73-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural integrity, coupled with its favorable chemical properties, positions it as a valuable tool in both academic research and industrial development.